N-[(5-{[2-(4-bromo-3-methylanilino)-2-oxoethyl]sulfanyl}-4-ethyl-4H-1,2,4-triazol-3-yl)methyl]-4-methylbenzamide

• Molecular Formula: C22H24BrN5O2S
• Molecular Weight: 502.4 g/mol
• IUPAC Name: N-[[5-[2-(4-bromo-3-methylanilino)-2-oxoethyl]sulfanyl-4-ethyl-1,2,4-triazol-3-yl]methyl]-4-methylbenzamide
• InChI: InChI=1S/C22H24BrN5O2S/c1-4-28-19(12-24-21(30)16-7-5-14(2)6-8-16)26-27-22(28)31-13-20(29)25-17-9-10-18(23)15(3)11-17/h5-11H,4,12-13H2,1-3H3,(H,24,30)(H,25,29)
• InChI Key: OLMRXSFHIVJPAE-UHFFFAOYSA-N
• SMILES: CCN1C(=NN=C1SCC(=O)NC2=CC(=C(C=C2)Br)C)CNC(=O)C3=CC=C(C=C3)C

Description

N-[(5-{[2-(4-bromo-3-methylanilino)-2-oxoethyl]sulfanyl}-4-ethyl-4H-1,2,4-triazol-3-yl)methyl]-4-methylbenzamide, also known as BMT-046, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. BMT-046 has been studied extensively for its biochemical and physiological effects, as well as its mechanism of action.

Mechanism of Action

The mechanism of action of N-[(5-{[2-(4-bromo-3-methylanilino)-2-oxoethyl]sulfanyl}-4-ethyl-4H-1,2,4-triazol-3-yl)methyl]-4-methylbenzamide involves the inhibition of tubulin polymerization, which is essential for cell division. N-[(5-{[2-(4-bromo-3-methylanilino)-2-oxoethyl]sulfanyl}-4-ethyl-4H-1,2,4-triazol-3-yl)methyl]-4-methylbenzamide binds to the colchicine site of tubulin, preventing the formation of microtubules and disrupting the normal cellular processes that rely on microtubules, such as cell division and intracellular transport.
Biochemical and Physiological Effects
N-[(5-{[2-(4-bromo-3-methylanilino)-2-oxoethyl]sulfanyl}-4-ethyl-4H-1,2,4-triazol-3-yl)methyl]-4-methylbenzamide has been shown to have various biochemical and physiological effects. In addition to its anticancer and antimicrobial properties, N-[(5-{[2-(4-bromo-3-methylanilino)-2-oxoethyl]sulfanyl}-4-ethyl-4H-1,2,4-triazol-3-yl)methyl]-4-methylbenzamide has also been shown to have anti-inflammatory effects. Studies have shown that N-[(5-{[2-(4-bromo-3-methylanilino)-2-oxoethyl]sulfanyl}-4-ethyl-4H-1,2,4-triazol-3-yl)methyl]-4-methylbenzamide can inhibit the production of pro-inflammatory cytokines, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[(5-{[2-(4-bromo-3-methylanilino)-2-oxoethyl]sulfanyl}-4-ethyl-4H-1,2,4-triazol-3-yl)methyl]-4-methylbenzamide in lab experiments is its high potency and specificity. N-[(5-{[2-(4-bromo-3-methylanilino)-2-oxoethyl]sulfanyl}-4-ethyl-4H-1,2,4-triazol-3-yl)methyl]-4-methylbenzamide has been shown to have a high affinity for the colchicine site of tubulin, making it a potent inhibitor of tubulin polymerization. However, one of the limitations of using N-[(5-{[2-(4-bromo-3-methylanilino)-2-oxoethyl]sulfanyl}-4-ethyl-4H-1,2,4-triazol-3-yl)methyl]-4-methylbenzamide in lab experiments is its potential toxicity. Studies have shown that N-[(5-{[2-(4-bromo-3-methylanilino)-2-oxoethyl]sulfanyl}-4-ethyl-4H-1,2,4-triazol-3-yl)methyl]-4-methylbenzamide can be toxic to normal cells at high concentrations, which may limit its use in vivo.

Future Directions

There are several future directions for research on N-[(5-{[2-(4-bromo-3-methylanilino)-2-oxoethyl]sulfanyl}-4-ethyl-4H-1,2,4-triazol-3-yl)methyl]-4-methylbenzamide. One of the most promising areas of research is the development of N-[(5-{[2-(4-bromo-3-methylanilino)-2-oxoethyl]sulfanyl}-4-ethyl-4H-1,2,4-triazol-3-yl)methyl]-4-methylbenzamide derivatives with improved efficacy and reduced toxicity. Another area of research is the investigation of the potential use of N-[(5-{[2-(4-bromo-3-methylanilino)-2-oxoethyl]sulfanyl}-4-ethyl-4H-1,2,4-triazol-3-yl)methyl]-4-methylbenzamide in combination with other anticancer agents to enhance its therapeutic effects. Additionally, further studies are needed to elucidate the mechanism of action of N-[(5-{[2-(4-bromo-3-methylanilino)-2-oxoethyl]sulfanyl}-4-ethyl-4H-1,2,4-triazol-3-yl)methyl]-4-methylbenzamide and its potential applications in the treatment of other diseases.

Synthesis Methods

The synthesis of N-[(5-{[2-(4-bromo-3-methylanilino)-2-oxoethyl]sulfanyl}-4-ethyl-4H-1,2,4-triazol-3-yl)methyl]-4-methylbenzamide involves a multistep process that begins with the synthesis of 4-bromo-3-methylaniline. This is followed by the synthesis of the 2-(4-bromo-3-methylanilino)-2-oxoethylthioacetic acid, which is then reacted with 4-ethyl-4H-1,2,4-triazole-3-thiol to form the desired product, N-[(5-{[2-(4-bromo-3-methylanilino)-2-oxoethyl]sulfanyl}-4-ethyl-4H-1,2,4-triazol-3-yl)methyl]-4-methylbenzamide. The synthesis method of N-[(5-{[2-(4-bromo-3-methylanilino)-2-oxoethyl]sulfanyl}-4-ethyl-4H-1,2,4-triazol-3-yl)methyl]-4-methylbenzamide has been optimized to ensure high yields and purity of the compound.

Scientific Research Applications

N-[(5-{[2-(4-bromo-3-methylanilino)-2-oxoethyl]sulfanyl}-4-ethyl-4H-1,2,4-triazol-3-yl)methyl]-4-methylbenzamide has been studied extensively for its potential applications in the field of medicine. One of the most promising applications of N-[(5-{[2-(4-bromo-3-methylanilino)-2-oxoethyl]sulfanyl}-4-ethyl-4H-1,2,4-triazol-3-yl)methyl]-4-methylbenzamide is its use as an anticancer agent. Studies have shown that N-[(5-{[2-(4-bromo-3-methylanilino)-2-oxoethyl]sulfanyl}-4-ethyl-4H-1,2,4-triazol-3-yl)methyl]-4-methylbenzamide can induce apoptosis in cancer cells, making it a potential candidate for cancer therapy. N-[(5-{[2-(4-bromo-3-methylanilino)-2-oxoethyl]sulfanyl}-4-ethyl-4H-1,2,4-triazol-3-yl)methyl]-4-methylbenzamide has also been studied for its potential use as an antimicrobial agent, with promising results against various strains of bacteria and fungi.